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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B1680420 Get Quote

This guide provides essential safety and logistical information for the proper disposal of (+-)-
Methionine, tailored for researchers, scientists, and drug development professionals. The

following procedures are based on general best practices and information derived from safety

data sheets (SDS).

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, it is crucial to handle (+-)-Methionine with care in a

well-ventilated area or a chemical fume hood to prevent the inhalation of dust.[1] Always wear

appropriate Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety glasses or goggles.

Hand Protection: Chemical-resistant gloves such as nitrile or neoprene.[1][2]

Body Protection: A laboratory coat is required to protect against accidental contact.[1]

Regulatory Overview and Waste Classification
(+-)-Methionine is generally not classified as a hazardous substance according to major

regulations such as the Globally Harmonized System (GHS) and Department of Transportation

(DOT) guidelines.[2] However, chemical waste generators are legally responsible for

determining if a discarded chemical is classified as hazardous waste under local, state, and
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federal regulations. Always consult your institution's Environmental Health and Safety (EHS)

office to ensure complete and accurate classification and compliance.

Summary of Material and Disposal Data
The following table summarizes key identification and safety data relevant to the disposal of

(+-)-Methionine.

Identifier Value Source

CAS Number 59-51-8 (for DL-Methionine)

Molecular Formula C₅H₁₁NO₂S

Hazard Classification
Not classified as a hazardous

substance or mixture.

Transport Information
Not regulated (DOT, TDG,

IATA, IMDG).

Primary Disposal Route

Dispose of via an approved

waste disposal plant or

licensed contractor.

Special Precautions
Avoid dust formation and do

not empty into drains.

Protocol for the Disposal of (+-)-Methionine
This step-by-step protocol outlines the recommended procedure for safely disposing of (+-)-
Methionine waste in a laboratory setting.

Step 1: Risk Assessment and Segregation

Evaluate the Waste Stream: Determine if the (+-)-Methionine waste is in solid or liquid form.

Assess if it has been contaminated with other hazardous chemicals during experimental use.

Segregate the Waste: Do not mix (+-)-Methionine waste with other chemical waste streams

unless explicitly permitted by your institution's EHS guidelines. Keep it in its original

container where possible.
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Step 2: Containerization and Labeling

Select an Appropriate Container: Use a sealed, leak-proof, and chemically compatible

container for waste collection. High-density polyethylene (HDPE) or glass containers are

suitable.

Label the Container Clearly: The container must be clearly labeled with the chemical name "

(+-)-Methionine" and the words "Non-hazardous Chemical Waste" or as directed by your

EHS office.

Step 3: Temporary Storage

Store Securely: Store the sealed waste container in a designated, well-ventilated, and

secure area away from incompatible materials such as strong oxidizing agents.

Follow Institutional Guidelines: Adhere to all institutional policies regarding the temporary

storage of chemical waste.

Step 4: Final Disposal

Contact EHS: The primary and mandatory route for final disposal is through your institution's

Environmental Health and Safety (EHS) office or an approved chemical waste disposal

contractor.

Provide Documentation: Supply the EHS office or contractor with the Safety Data Sheet

(SDS) and any other relevant information about the waste stream.

Prohibited Disposal Methods:Do not dispose of (+-)-Methionine down the drain or in the

general trash. This can violate local regulations and harm the environment.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of (+-)-
Methionine.
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Start: Identify
(+-)-Methionine Waste

Assess Waste Stream:
Is it pure or contaminated with

hazardous substances?

Contaminated?

No (Pure)

No

Yes (Contaminated)

Yes

1. Use a dedicated, sealed container.
2. Label as '(+-)-Methionine Waste'.

1. Follow EHS guidance for
hazardous waste streams.

2. Label clearly with all components.

Consult Institutional EHS Office
for Pickup and Final Disposal

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of (+-)-Methionine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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